Cas no 169624-67-3 (Fmoc-phenylalanyl-glycine)

Fmoc-phenylalanyl-glycine is a protected dipeptide derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as an amine-protecting moiety, enabling selective deprotection under mild basic conditions without affecting other functional groups. This compound is particularly valuable for constructing peptide sequences, as it combines the hydrophobic phenylalanine residue with the flexible glycine spacer, facilitating controlled elongation. Its high purity and stability under SPPS conditions ensure reliable coupling efficiency. The product is compatible with standard Fmoc-based protocols, making it a practical choice for researchers synthesizing complex peptides with precision. Proper handling and storage under anhydrous conditions are recommended to maintain integrity.
Fmoc-phenylalanyl-glycine structure
Fmoc-phenylalanyl-glycine structure
Product Name:Fmoc-phenylalanyl-glycine
CAS No:169624-67-3
MF:C26H24N2O5
MW:444.479166984558
CID:65833
Update Time:2025-05-28

Fmoc-phenylalanyl-glycine Chemical and Physical Properties

Names and Identifiers

    • Fmoc-Phenylalanyl-glycine
    • Fmoc-Phe-Gly-OH
    • 2-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-phenylpropanoyl]amino]acetic acid
    • Fmoc-L-Phe-Gly-OH
    • Fmoc-Phe-Gly
    • Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-phenylalanyl-
    • Fmoc-L-phenylalanyl-glycine
    • (9H-Fluoren-9-yl)MethOxy]Carbonyl Phe-Gly-OH
    • WJQWIPAQNBOEBX-QHCPKHFHSA-N
    • 8697AA
    • AX8212113
    • N-(9H-Fluorene-9-ylmethoxycarbonyl)-Phe-Gly-OH
    • 624F673
    • N-(N-(9-fluorenylmethyloxycarbonyl)-L-phenylalanyl)glycine
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-phenylalaninyl-glycin
    • 2-[[(
    • Fmoc-phenylalanyl-glycine
    • Inchi: 1S/C26H24N2O5/c29-24(30)15-27-25(31)23(14-17-8-2-1-3-9-17)28-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,31)(H,28,32)(H,29,30)/t23-/m0/s1
    • InChI Key: WJQWIPAQNBOEBX-QHCPKHFHSA-N
    • SMILES: O(C(N[C@H](C(NCC(=O)O)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 444.16900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 4

Experimental Properties

  • PSA: 104.73000
  • LogP: 4.11900

Fmoc-phenylalanyl-glycine Security Information

Fmoc-phenylalanyl-glycine Pricemore >>

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Fmoc-phenylalanyl-glycine Production Method

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